Cas no 1806871-93-1 (3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1806871-93-1
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4867332
• Update Time: 2025-06-23

3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-8-4(2-11)5(9(12)13)3-14-6(8)1-7(15)16/h3,9H,1-2H2,(H,15,16)
• InChI Key： FQNIROBBKKHIGV-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)O)=NC=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid

Introduction to 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806871-93-1)

3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806871-93-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex aromatic structure and functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable in the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid consists of a pyridine core substituted with a bromo group at the 3-position, a chloromethyl group at the 4-position, and a difluoromethyl group at the 5-position. Additionally, the presence of an acetic acid moiety at the 2-position further enhances its reactivity and utility in synthetic chemistry. This combination of functional groups allows for diverse chemical transformations, making it an attractive building block for drug discovery efforts.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their well-documented biological activity. The bromo and chloromethyl substituents in 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid provide reactive sites for further functionalization, enabling the construction of more complex molecules with tailored biological properties. Such modifications are crucial for optimizing drug efficacy, selectivity, and pharmacokinetic profiles.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and dysregulation of their activity is implicated in numerous diseases, including cancer. By serving as a precursor for kinase inhibitors, 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid contributes to the development of targeted therapies that can modulate kinase activity with high precision. Recent studies have demonstrated the efficacy of pyridine-based kinase inhibitors in preclinical models, highlighting the importance of compounds like this one in drug development pipelines.

Another area where 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid finds application is in the synthesis of antiviral agents. The structural features of this compound allow for interactions with viral enzymes and receptors, making it a promising candidate for developing new antiviral drugs. Current research is focused on leveraging its chemical diversity to create molecules that can inhibit viral replication and spread. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, which are critical factors for antiviral drug design.

The acetic acid moiety in 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid also contributes to its versatility as a synthetic intermediate. Acetic acid derivatives are commonly used in medicinal chemistry due to their ability to form stable amide bonds with various biomolecules. This property makes them valuable for creating peptidomimetics and other protein-targeting agents. The combination of these functional groups allows for diverse synthetic pathways, enabling chemists to explore multiple structural modifications and optimize drug-like properties.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential drug candidates derived from this compound. These computational approaches have accelerated the drug discovery process by rapidly evaluating large libraries of compounds and predicting their binding interactions with biological targets. Such methodologies have been instrumental in identifying novel lead structures for further optimization.

The synthesis of 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions, nucleophilic substitution, and condensation reactions. Each step must be meticulously controlled to avoid side products and achieve the desired product architecture. The availability of high-quality starting materials and reagents is also crucial for successful synthesis.

In conclusion, 3-Bromo-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806871-93-1) is a highly valuable intermediate in pharmaceutical chemistry with broad applications in drug discovery. Its unique structural features and reactivity make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will remain indispensable tools in the quest for innovative medicines.